Cas no 1261760-91-1 (3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole)

• Product Name: 3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole
• CAS No: 1261760-91-1
• MF: C₉H₇F₅O₃
• MW: 258.142100572586
• CID: 4988915
• Update Time: 2025-05-23

3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole

• Inchi： 1S/C9H7F5O3/c1-15-5-3-2-4-6(16-8(10)11)7(5)17-9(12,13)14/h2-4,8H,1H3
• InChI Key： PIIGHEACXIPGFA-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1OC(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 233
• XLogP3: 3.7
• Topological Polar Surface Area: 27.7

Additional information on 3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole

Professional Introduction to Compound with CAS No 1261760-91-1 and Product Name: 3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole

The compound with the CAS number 1261760-91-1 and the product name 3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple fluorine atoms in its molecular structure contributes to its distinct chemical properties, making it a subject of extensive research and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The 3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole molecule exemplifies this trend, as it incorporates two fluoromethoxy groups at strategic positions that can influence its pharmacokinetic and pharmacodynamic profiles. These features make it an attractive candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the synthesis of small-molecule inhibitors targeting various diseases. The fluorine atoms in its structure can modulate electronic effects, thereby enhancing interactions with biological receptors. This property is particularly valuable in the design of drugs that require precise targeting to achieve therapeutic efficacy while minimizing side effects. Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents, where such modifications can significantly improve drug potency and selectivity.

The synthesis of 3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole involves sophisticated organic chemistry techniques that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination protocols, are often employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

From a research perspective, this compound serves as a valuable scaffold for exploring new chemical entities (NCEs). By varying substituents or introducing additional functional groups, chemists can generate a library of derivatives with tailored properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development. The versatility of 3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole makes it a cornerstone in medicinal chemistry research, particularly for programs targeting neurological disorders and inflammatory diseases.

The pharmacological evaluation of this compound has revealed intriguing insights into its biological activity. Preclinical studies indicate that it exhibits inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, its ability to modulate neurotransmitter receptors has sparked interest in its potential as an anxiolytic or antipsychotic agent. Similarly, its interaction with inflammatory pathways suggests possible applications in treating autoimmune conditions. These findings underscore the importance of fluorinated anisoles as pharmacophores in drug discovery.

As our understanding of molecular interactions continues to evolve, so does our appreciation for the role of fluorine-containing compounds in medicine. The 3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole molecule exemplifies this progress, bridging the gap between theoretical chemistry and practical applications. Its unique structural features not only enhance our fundamental understanding of drug design but also pave the way for innovative therapeutic solutions. Future research endeavors will likely focus on optimizing synthetic routes, exploring new derivatives, and conducting comprehensive preclinical assessments to fully harness its potential.

In conclusion, 3-(Difluoromethoxy)-2-(trifluoromethoxy)anisole (CAS No 1261760-91-1) stands as a testament to the power of fluorinated chemistry in advancing pharmaceutical innovation. Its multifaceted applications and promising biological activity position it as a key player in modern drug development. As research progresses, we can anticipate further breakthroughs that will expand its utility across various therapeutic domains. The continued exploration of such compounds will undoubtedly contribute to significant advancements in human health and well-being.